Cas no 74569-67-8 (Glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide)

• Product name: Glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide
• CAS No: 74569-67-8
• MF: C₁₉H₂₁N₅O₅
• MW: 399.400543928146
• CID: 540828
• PubChem ID: 71403959

Glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide Chemical and Physical Properties

Names and Identifiers

• L-Phenylalaninamide, glycylglycyl-N-(4-nitrophenyl)-
• (2S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-N-(4-nitrophenyl)-3-phenylpropanamide
• 74569-67-8
• Glycylglycyl-N-(4-nitrophenyl)-L-phenylalaninamide
• DTXSID30824832
• Glycylglycyl-?N-?(4-?nitrophenyl)?-L-?phenylalaninamide

• Inchi： InChI=1S/C19H21N5O5/c20-11-17(25)21-12-18(26)23-16(10-13-4-2-1-3-5-13)19(27)22-14-6-8-15(9-7-14)24(28)29/h1-9,16H,10-12,20H2,(H,21,25)(H,22,27)(H,23,26)/t16-/m0/s1
• InChI Key： YNSMQFACHKXOGT-INIZCTEOSA-N
• SMILES： C1=CC=C(C=C1)CC(C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])NC(=O)CNC(=O)CN

Computed Properties

• Exact Mass: 399.15426879g/mol
• Monoisotopic Mass: 399.15426879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 159Ų
• XLogP3: 0.7